Cas no 1804280-77-0 (Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate)

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate is a brominated aromatic ester featuring a difluoromethoxy substituent, offering unique reactivity for synthetic applications. The presence of the 3-bromopropanoyl group enables versatile functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions due to its reactive bromoalkyl chain. High purity and well-defined structure ensure consistent performance in complex organic transformations. Suitable for research and industrial use, it serves as a key building block in the development of biologically active molecules.

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate structure

1804280-77-0 structure

Product Name:Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate

CAS No:1804280-77-0

MF:C₁₃H₁₃BrF₂O₄

MW:351.140730619431

CID:4955744

Update Time:2025-06-28

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate
- Inchi： 1S/C13H13BrF2O4/c1-2-19-12(18)9-4-3-8(20-13(15)16)7-10(9)11(17)5-6-14/h3-4,7,13H,2,5-6H2,1H3
- InChI Key： PWODHQQPQBNBNE-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=C(C=CC=1C(=O)OCC)OC(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 8
Complexity: 338
XLogP3: 3.4
Topological Polar Surface Area: 52.6

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007490-250mg	Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate	1804280-77-0	97%	250mg	480.00 USD	2021-06-21
Alichem	A015007490-500mg	Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate	1804280-77-0	97%	500mg	806.85 USD	2021-06-21
Alichem	A015007490-1g	Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate	1804280-77-0	97%	1g	1,475.10 USD	2021-06-21

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate

Research Brief on Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate (CAS: 1804280-77-0)

Ethyl 2-(3-bromopropanoyl)-4-(difluoromethoxy)benzoate (CAS: 1804280-77-0) is a synthetic intermediate of growing interest in medicinal chemistry and drug discovery. Recent studies highlight its utility as a versatile building block for the synthesis of bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders. This brief synthesizes key findings from 2023-2024 literature to elucidate its structural significance, synthetic applications, and pharmacological potential.

Structural analysis reveals that the compound's unique features – including the difluoromethoxy group's metabolic stability and the bromopropanoyl moiety's electrophilic reactivity – make it valuable for designing protease inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2024 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c02011) demonstrated its role in developing covalent inhibitors of NLRP3 inflammasome, with the bromopropanoyl group enabling selective cysteine modification in the target protein.

In synthetic chemistry, researchers at Pfizer (2023, Organic Process Research & Development) optimized a scalable route to this ester via Pd-catalyzed carbonylation of 2-bromo-4-(difluoromethoxy)benzoic acid derivatives, achieving 82% yield with >99% purity. The protocol emphasizes the compound's industrial relevance for API manufacturing, particularly for next-generation antidiabetic agents where the difluoromethoxy group enhances membrane permeability.

Notably, patent WO2023187542 (March 2024) discloses derivatives of 1804280-77-0 as dual PPARα/γ agonists, showing nanomolar potency in adipocyte differentiation assays. The lead candidate reduced HbA1c by 1.8% in primate models while avoiding the edema risks associated with thiazolidinediones. These findings position the scaffold as a promising alternative to current insulin sensitizers.

Ongoing challenges include optimizing the compound's metabolic stability – recent Drug Metabolism Letters data (2024) indicate CYP2C9-mediated oxidation of the difluoromethoxy group as a major clearance pathway. Structural modifications with deuterium or methyl substitution at the benzylic position are under investigation to address this limitation while maintaining target engagement.